Cas no 145-13-1 (Pregnenolone)

• Product Name: Pregnenolone
• CAS No: 145-13-1
• MF: C₂₁H₃₂O₂
• MW: 316.477586746216
• MDL: MFCD00003628
• CID: 36543
• PubChem ID: 8955
• Update Time: 2025-09-09

Pregnenolone Chemical and Physical Properties

Names and Identifiers

• Pregnenolone
• DELTA5-PREGNEN-3BETA-OL-20-ONE
• DELTA5-PREGNEN-3B-OL-20-ONE
• DELTA-5-PREGNENE-3B-OL-20-ONE
• DELTA5-PREGNENOLONE
• 1-((3S,8S,9S,10R,13S,14S,17S)-3-HYDROXY-10,13-DIMETHYL-2,3,4,7,8,9,10,11,12,13,14,15,16,17-TETRADECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-17-YL)-ETHANONE
• 3BETA-HYDROXY-5-PREGNEN-20-ONE
• 3BETA-HYDROXYPREGN-5-EN-20-ONE
• 3b-hydroxy-5-pregnen-20-one
• 5-Pregnen-3β-ol-20-one
• PREGNENOLONE(P)
• 3β-Hydroxy-5-pregnen-20-one
• 3β-Hydroxypregn-5-en-20-one
• Arthenolone
• Pregnelone
• Pregnenlolone
• pregnolon
• prenenolone
• prenolon
• Progeserone
• ZK-5553
• 5-Pregnenolone
• 3-Hydroxypregn-5-en-20-one
• [ "3-Hydroxypregn-5-en-20-one" ]
• Pregnenolone 0
• Regnosone
• Pregnetan
• Skinostelon
• Pregneton
• Enelone
• Natolone
• Bina-Skin
• Pregnenolone [INN:BAN]
• Pregnenolonum [INN-Latin]
• Pregnenolona [INN-Spanish]
• Prestwick_859
• Prestwick3_000546
• Pregnenolone (JAN/INN)
• Pregn-5-en-20-one, 3.beta.-hydroxy-
• Pregn-5-en-20-one, 3-hydroxy-, (3-beta)-
• CMC_13393
• Pregn-5-en-3b-ol-20-one
• 1-((3S,8S,10R,13S,17S)-3-Hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)-ethanone
• 0F6367C4-E1FA-4AEC-9846-7BCC5ADA3417
• 5-Pregnen-3-beta-ol-20-one
• EN300-7388669
• NCGC00255436-01
• HMS1569N13
• PREGNENOLONE [INN]
• Delta5-Pregenen-3beta-ol-20-one
• 1-[(3S,8S,9S,10R,13S,14S,17S)-10,13-Dimethyl-3-hydroxy-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• 145-13-1
• 5-Pregnen-3.beta.-ol-20-one
• Pregn-5-ene-3beta-ol-20-one
• Prestwick2_000546
• HMS3713N13
• Pregn-5-en-20-one, 3beta-hydroxy-
• NCGC00163125-06
• .DELTA. SUP(5)-PREGNEN-3.BETA.-OL-20-ONE
• Pregnenolonum
• PREGNENOLONE [VANDF]
• Tox21_112011
• NSC 1616
• PREGNENOLONE [WHO-DD]
• (3alpha,8alpha)-3-hydroxypregn-5-en-20-one
• BCP23361
• DTXCID9016541
• EINECS 205-647-4
• Pregnenolona
• DS-7794
• AC-32630
• Pregn-5-en-20-one, 3-hydroxy-, (3beta)-
• Pregnenolone 0.1 mg/ml in Acetonitrile
• SR-05000002128-4
• (3b)-3-hydroxy-Pregn-5-en-20-one
• SR-05000002128
• Pregnenolone (progesterone precursor)
• PREGN-5-EN-20-ONE, 3-(3-CARBOXY-, (3.BETA.)-
• 1-[(3S,8S,9S,10R,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• 3-Hydroxy-5-pregnen-20-one
• 3beta-hydroxypregn-5-ene-20-one
• Delta5-Pregnene-3beta-ol-20-one
• 5-Pregnen-3beta-ol-20-one, >=98%
• Pregn-5-en-20-one, 3-hydroxy-, (3.beta.)-
• DB02789
• Q412158
• 5-Pregnen-3b-ol-20-one
• LMST02030088
• C01953
• Prestwick1_000546
• CHEBI:16581
• 73R90F7MQ8
• 3.beta.-Hydroxypregn-5-en-20-one
• SR-05000002128-5
• Pregn-5-en-20-one, 3-beta-hydroxy-
• NSC-18158
• 3-beta-Hydroxypregn-5-en-20-one
• DTXSID1036541
• 3beta-Hydroxy-delta5-pregnen-20-one
• 1-((3S,8S,9S,10R,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)ethan-1-one
• BIDD:PXR0019
• NS00014904
• 3-Hydroxypregn-5-en-20-one, (3.beta.)-
• PREGNENOLONE [JAN]
• BPBio1_000651
• Tox21_112011_1
• CS-1970
• .DELTA.5-Pregnenolone
• Prestwick0_000546
• AKOS015895418
• 1-[(3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16, 17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)]ethanone
• NSC-1616
• AKOS015841076
• HMS2096N13
• AC-12806
• Spectrum5_002057
• GTPL2376
• 3beta-Hydroxy-5-pregnene-20-one
• .DELTA.5-Pregnen-3.beta.-ol-20-one
• 17beta-[1-Ketoethyl]-Delta5-androsten-3beta-ol
• PLO
• 5-Pregnen-3beta;-ol-20-one
• UNII-73R90F7MQ8
• bmse000476
• (3BETA)-3-HYDROXYPREGN-5-EN-20-ONE
• 3.beta.-Hydroxy-.DELTA.5-pregnen-20-one
• BSPBio_000591
• Tox21_302141
• SMR000112161
• 3beta-Hydroxy-5-pregenen-20-one
• 17.BETA.-(1-KETOETHYL)-.DELTA. SUP(5)-ANDROSTEN-3.BETA.-OL
• s1914
• Pregnolone
• MLS002207138
• NCGC00163125-04
• SCHEMBL129572
• 5-Pregnen-3beta-ol-20-one
• BDBM50375319
• PREGNENOLONE [MI]
• CHEMBL253363
• 1-[(1S,3aS,3bS,7S,9aR,9bS,11aS)-7-hydroxy-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]ethan-1-one
• Pregnenolone (3beta-Hydroxypregn-5-en-20-one)
• BCP0726000217
• D00143
• Pregn-5-ene-3b-ol-20-one
• CCG-220546
• J-008059
• 3b-Hydroxypregn-5-en-20-one
• P0786
• SPBio_002512
• Z2235801892
• CAS-145-13-1
• MFCD00003628
• HMS2268A04
• Pregn-5-en-20-one, 3-hydroxy-, (3b)-
• NCGC00163125-03
• HMS3884G16
• MLS002153868
• HMS2090J15
• BRD-K43880410-001-14-4
• NCGC00163125-02
• HY-B0151
• Pregn-5-en-3beta-ol-20-one
• SY038298
• FT-0631840
• 5-pregnene-3alpha-ol-20-one
• EU-0007813
• AKOS001642232
• 566-63-2
• 1-{7-hydroxy-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl}ethan-1-one
• 1-[(3S,8S,9S,10R,13S,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• 1-(3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)ethanone
• VU0059710-5
• NSC18158
• Z57387832
• AKOS021994764
• EN300-18277057
• 1-(3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)ethanone
• Pregn-5-en-20-one, 3-hydroxy-
• FT-0674021
• SCHEMBL9926759
• (17alpha)-3beta-Hydroxypregn-5-en-20-one
• F3161-0035
• NSC1616
• AS-13783
• 38372-24-6
• PREGNENOLONE-17ALPHA,21,21,21-D4
• 5-Pregnen-3beta
• -ol-20-one
• 33999-97-2
• 19037-28-6

• MDL： MFCD00003628
• Inchi： 1S/C21H32O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4,15-19,23H,5-12H2,1-3H3/t15-,16-,17+,18-,19-,20-,21+/m0/s1
• InChI Key： ORNBQBCIOKFOEO-QGVNFLHTSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H](C(C)=O)CC[C@H]21
• BRN： 2059026

Computed Properties

• Exact Mass: 316.24000
• Monoisotopic Mass: 316.24023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3
• Molecular Weight: 316.5

Experimental Properties

• Color/Form: Powder
• Density: 1.0382 (rough estimate)
• Melting Point: 187.0 to 192.0 deg-C
• Boiling Point: 443.3℃ at 760 mmHg
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Refractive Index: 1.5344 (estimate)
• Solubility: ethanol: soluble10mg/mL, clear, colorless to faintly yellow
• PSA: 37.30000
• LogP: 4.51530
• Solubility: Insoluble in water.
• Merck: 7733
• Specific Rotation: 28.5 º (c=1, EtOH)
• Color/Form: 100 μg/mL in acetonitrile

Pregnenolone Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302 + H312 + H332-H319
• Warning Statement： P210-P280-P305+P351+P338
• Hazardous Material transportation number：UN 1648 3 / PGII
• WGK Germany：3
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： S22-S24/25
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：TU5560700
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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